[(3,4-Difluorophenyl)thio]acetic acid

• IUPAC Name: 2-(3,4-difluorophenyl)sulfanylacetic acid
• InChI: InChI=1S/C8H6F2O2S/c9-6-2-1-5(3-7(6)10)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key: CCXYYCKQHVEJES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCC(=O)O)F)F
• Molecular Formula: C8H6F2O2S
• Molecular Weight: 204.20 g/mol
• CAS RN: 867311-53-3

Description

“[(3,4-Difluorophenyl)thio]acetic acid” is a chemical compound with the CAS Number: 1049693-70-0. It has a molecular weight of 295.24 and a molecular formula of C8H6F2O2S.

Molecular Structure Analysis

The molecular structure of “[(3,4-Difluorophenyl)thio]acetic acid” consists of carbon ©, hydrogen (H), fluorine (F), oxygen (O), and sulfur (S) atoms. The exact arrangement of these atoms in the molecule could not be found in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[(3,4-Difluorophenyl)thio]acetic acid” include a molecular weight of 295.24 and a molecular formula of C8H6F2O2S.

Scientific Research Applications

• Synthesis and Biological Activities :

  • Esters of 2-(1,2,4-triazoles-3-iltio)acetic acids, related to (3,4-Difluorophenyl)thio]acetic acid, have been synthesized and show various biological activities like analgesic, neuroleptic, diuretic, anti-inflammatory, mild antimicrobial effects, and can be intermediates for synthesizing other compounds (Salionov, 2015).

• Chemical Synthesis and Applications :

  • A method for preparing 2,3,4,5-tetrafluorophenol from 2-[(2,3,4,5,6-pentafluorophenyl)thio]acetic acid has been proposed, demonstrating its utility in complex chemical syntheses (Tretyakov et al., 2021).
  • Thiophen-3-yl acetic acid 4-pyrrol-1-yl phenyl ester and its conducting polymers have been synthesized for potential applications in electrochemical and spectroelectrochemical properties (Bingöl et al., 2005).

• Catalysis and Material Science :

  • The synthesis and characterization of derivatives like terthiophene oligomer acetic acid and their applications in electropolymerization and as potential electrochromic materials have been explored (Zhang et al., 2016).
  • Research on acetic acid hydrogenation over supported platinum catalysts has been conducted, indicating the relevance of carboxylic acids in catalytic reactions (Rachmady & Vannice, 2000).

• Environmental and Industrial Applications :

  • Studies on the adsorption thermodynamics of carboxylic acids like 2,4,5-trichlorophenoxy acetic acid on various materials, relevant for environmental and agricultural applications, have been performed (Khan & Akhtar, 2011).